Cas no 1909319-93-2 (4-(4-bromophenoxy)azetidin-2-one)
4-(4-bromophenoxy)azetidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-bromophenoxy)azetidin-2-one
-
- MDL: MFCD29055116
4-(4-bromophenoxy)azetidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A857941-1g |
4-(4-Bromophenoxy)azetidin-2-one |
1909319-93-2 | 95% | 1g |
$808.0 | 2024-04-22 | |
| Enamine | EN300-252810-0.05g |
4-(4-bromophenoxy)azetidin-2-one |
1909319-93-2 | 95% | 0.05g |
$209.0 | 2024-06-19 | |
| Enamine | EN300-252810-0.1g |
4-(4-bromophenoxy)azetidin-2-one |
1909319-93-2 | 95% | 0.1g |
$312.0 | 2024-06-19 | |
| Enamine | EN300-252810-0.25g |
4-(4-bromophenoxy)azetidin-2-one |
1909319-93-2 | 95% | 0.25g |
$444.0 | 2024-06-19 | |
| Enamine | EN300-252810-0.5g |
4-(4-bromophenoxy)azetidin-2-one |
1909319-93-2 | 95% | 0.5g |
$702.0 | 2024-06-19 | |
| Enamine | EN300-252810-1.0g |
4-(4-bromophenoxy)azetidin-2-one |
1909319-93-2 | 95% | 1.0g |
$900.0 | 2024-06-19 | |
| Enamine | EN300-252810-2.5g |
4-(4-bromophenoxy)azetidin-2-one |
1909319-93-2 | 95% | 2.5g |
$1763.0 | 2024-06-19 | |
| Enamine | EN300-252810-5.0g |
4-(4-bromophenoxy)azetidin-2-one |
1909319-93-2 | 95% | 5.0g |
$2608.0 | 2024-06-19 | |
| Enamine | EN300-252810-10.0g |
4-(4-bromophenoxy)azetidin-2-one |
1909319-93-2 | 95% | 10.0g |
$3868.0 | 2024-06-19 | |
| Enamine | EN300-252810-1g |
4-(4-bromophenoxy)azetidin-2-one |
1909319-93-2 | 95% | 1g |
$900.0 | 2023-09-14 |
4-(4-bromophenoxy)azetidin-2-one Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 4-(4-bromophenoxy)azetidin-2-one
Chemical Profile of 4-(4-bromophenoxy)azetidin-2-one (CAS No. 1909319-93-2)
4-(4-bromophenoxy)azetidin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1909319-93-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a brominated phenyl ring linked to an azetidinone core, making it a versatile scaffold for the development of biologically active molecules. The structural motif of this compound positions it as a potential candidate for further derivatization and exploration in drug discovery programs.
The molecular structure of 4-(4-bromophenoxy)azetidin-2-one consists of an azetidinone ring, which is a five-membered lactam derivative, attached to a phenoxy group that is further substituted with a bromine atom at the para position. This particular arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it an attractive building block for medicinal chemists. The presence of the bromine atom not only enhances the reactivity of the compound but also allows for further modifications through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.
In recent years, there has been growing interest in azetidinone derivatives due to their demonstrated pharmacological activity across various therapeutic areas. The azetidin-2-one scaffold is known to exhibit properties that are beneficial for drug development, including good oral bioavailability and favorable metabolic stability. The introduction of a 4-bromophenoxy moiety into this framework expands its potential utility by providing additional sites for chemical modification and by influencing its interaction with biological targets.
One of the most compelling aspects of 4-(4-bromophenoxy)azetidin-2-one is its potential as a precursor for the synthesis of novel therapeutic agents. Researchers have leveraged its structural features to develop compounds with activity against a range of diseases, including infectious diseases, cancer, and inflammatory conditions. For instance, studies have shown that derivatives of this compound can modulate enzyme activity and receptor binding, leading to promising outcomes in preclinical models.
The bromine substituent on the phenyl ring plays a crucial role in the reactivity and selectivity of 4-(4-bromophenoxy)azetidin-2-one. This allows chemists to introduce diverse functional groups at other positions on the molecule while maintaining its core pharmacophore. Such flexibility is highly valuable in drug design, as it enables the optimization of pharmacokinetic and pharmacodynamic properties. Additionally, the phenoxy group can participate in hydrogen bonding interactions with biological targets, further enhancing the binding affinity of derived compounds.
Recent advancements in synthetic methodologies have made it possible to access complex derivatives of 4-(4-bromophenoxy)azetidin-2-one more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined the process of introducing new functional groups into the molecule, enabling rapid diversification of the compound library. This has accelerated the discovery pipeline for new drugs based on this scaffold.
The biological activity of 4-(4-bromophenoxy)azetidin-2-one has been explored in several contexts. In particular, its derivatives have shown promise as inhibitors of bacterial enzymes involved in pathogenesis. By targeting these enzymes, researchers aim to develop novel antibiotics that can overcome existing resistance mechanisms. Furthermore, studies suggest that compounds derived from this scaffold may have anti-inflammatory effects by modulating signaling pathways associated with inflammation.
Another area where 4-(4-bromophenoxy)azetidin-2-one has garnered attention is in oncology research. The ability to modify its structure allows for the design of molecules that can selectively interact with cancer-specific targets. Preclinical studies have demonstrated that certain derivatives exhibit cytotoxic effects against tumor cells while sparing healthy cells, indicating their potential as candidates for anticancer therapies.
The synthesis and characterization of 4-(4-bromophenoxy)azetidin-2-one also contribute to our understanding of heterocyclic chemistry. The compound serves as a model system for studying reaction mechanisms and exploring new synthetic strategies. Its unique structure provides insights into how different functional groups can influence molecular properties and biological activity, guiding future efforts in drug design.
In conclusion,4-(4-bromophenoxy)azetidin-2-one (CAS No. 1909319-93-2) represents a valuable asset in pharmaceutical research due to its versatile structure and potential applications across multiple therapeutic areas. The ongoing exploration of its derivatives continues to yield promising results, underscoring its importance as a scaffold for drug discovery. As synthetic methods continue to evolve, we can expect even more innovative applications for this compound in the future.
1909319-93-2 (4-(4-bromophenoxy)azetidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)